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Efficacy Comparison in DSS-Induced Colitis Model

Treatment
Group

Disease Activity
Index (DAI)
Score

Colon Length
(cm)

Key Histological & Immunological
Findings

DSS Model
(Untreated)

Highest Score Shortest Severe colonic injury, impaired barrier

function, reduced goblet cells, decreased
tight junction proteins (ZO-1, occludin,

claudin-1) [1].

3'-SL
Monotherapy

Significantly

reduced

Improved Alleviated colonic injury and improved

gut barrier function [1].

B. infantis
Monotherapy

Significantly

reduced

Improved Alleviated colonic injury and improved

gut barrier function [1].

Synbiotic (3'-SL
+ B. infantis)

Most
significantly
reduced

Best
improvement
(closest to
normal)

Synergistic effect: Most effectively

restored gut microbiota, elevated SCFAs,
reduced pro-inflammatory cytokines, and

enhanced barrier integrity [1].
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Experimental Protocol from Key Study

The data in the table above comes from a 2025 study designed to evaluate the therapeutic potential of 3'-SL

and B. infantis for ulcerative colitis. Here is a detailed breakdown of its methodology [1]:

Animal Model: Specific pathogen-free (SPF) male C57BL/6J mice (6–7 weeks old).

Colitis Induction: Colitis was induced by administering 3% (w/v) Dextran Sulfate Sodium (DSS) in
drinking water for the final week of the experiment.

Treatment Groups: Mice were randomly divided into several groups (n=6-8/group):
Control group (no DSS, no treatment)

DSS Model group (DSS + placebo)
3'-SL group (DSS + 25 mg 3'-SL in PBS daily via gavage for 3 weeks)

*B. infantis* group (DSS + 1×10^10 CFU B. infantis in PBS daily via gavage for 3 weeks)
Synbiotic group (DSS + 25 mg 3'-SL and 1×10^10 CFU B. infantis daily for 3 weeks)

Key Assessments:
Clinical Symptoms: Weight loss and Disease Activity Index (DAI) score.

Macroscopic Analysis: Colon length measurement (shortening is a hallmark of colitis
severity).

Histopathological Analysis: Examination of colon tissue for injury, goblet cell count, and
mucus content.

Immunofluorescence Analysis: Measurement of tight junction proteins (ZO-1, occludin,
claudin-1) to assess gut barrier function.

Mechanistic Studies: 16S rRNA sequencing of gut microbiota, quantification of short-chain
fatty acids (SCFAs), and analysis of serum cytokine profiles.

The following diagram illustrates the core mechanism uncovered by this study, which explains the superior

effect of the synbiotic combination.
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This mechanism shows that 3'-SL acts as a prebiotic to support the growth and activity of B. infantis and

other beneficial bacteria. Through cross-feeding, these bacteria then produce higher levels of SCFAs, which

are known to reduce inflammation and strengthen the gut barrier, leading to a more powerful therapeutic

outcome than either component alone [1] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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